3,3-Dimethylallyl phosphate
Overview
Description
Prenyl phosphate(2-) is an organophosphate oxoanion obtained by deprotonation of the phosphate OH groups of prenyl phosphate; major species at pH 7.3. It is a conjugate base of a prenyl phosphate.
Scientific Research Applications
Nitrification Inhibition in Agriculture
3,3-Dimethylallyl phosphate (DMAP) derivatives like 3,4-Dimethylpyrazole phosphate (DMPP) have been recognized for their role in agriculture, particularly as nitrification inhibitors. DMPP has shown effectiveness in reducing nitrate leaching, improving nitrogen use efficiency of fertilizers, and potentially reducing N2O emissions without adversely affecting soil microorganisms and functions. This suggests that DMPP can play a significant role in sustainable agricultural practices by enhancing crop yield and reducing the environmental impact of fertilizers (Zerulla et al., 2001), (Kong et al., 2016).
Reduction of Greenhouse Gas Emissions
In paddy fields of subtropical China, the application of DMPP was found to significantly reduce emissions of greenhouse gases like CH4 and N2O, without significant impact on crop yields. This implies that DMPP can be a valuable agent in climate change mitigation strategies in agriculture (Yin et al., 2017).
Applications in Biochemistry and Molecular Biology
Enzymatic Activity in Flavonoid Biosynthesis
Research has uncovered the role of 3,3-dimethylallyl diphosphate in the biosynthesis of flavonoids. It acts as a prenyl donor in the enzymatic activity of dimethylallyl diphosphate: naringenin 8-dimethylallyltransferase. This enzyme plays a critical role in the modification of flavonoids, indicating the importance of 3,3-dimethylallyl phosphate in plant biochemistry and potential applications in enhancing the nutritional and medicinal properties of plants (Yamamoto et al., 2000).
Structural and Functional Role in Nucleic Acids and Phospholipids
Dimethyl phosphate anions, similar to 3,3-dimethylallyl phosphate, have been studied for their binding properties with metal cations and water molecules, highlighting their structural and functional significance in nucleic acids and phospholipids. This research provides insight into the biophysical and biochemical properties of phosphate groups in biomolecules (Petrov et al., 2005).
properties
Product Name |
3,3-Dimethylallyl phosphate |
|---|---|
Molecular Formula |
C5H9O4P-2 |
Molecular Weight |
164.1 g/mol |
IUPAC Name |
3-methylbut-2-enyl phosphate |
InChI |
InChI=1S/C5H11O4P/c1-5(2)3-4-9-10(6,7)8/h3H,4H2,1-2H3,(H2,6,7,8)/p-2 |
InChI Key |
MQCJHQBRIPSIKA-UHFFFAOYSA-L |
Canonical SMILES |
CC(=CCOP(=O)([O-])[O-])C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[cis-3-(4-Methylpiperazin-1-yl)cyclobutyl]-1-(2-phenylquinolin-7-yl)imidazo[1,5-a]pyrazin-8-amine](/img/structure/B1258018.png)
![2-(6-(2-cyclopropylethoxy)-9-(2-hydroxy-2-methylpropyl)-1H-phenanthro[9,10-d]imidazol-2-yl)-5-fluoroisophthalonitrile](/img/structure/B1258021.png)
![(1S,10R)-4-hydroxy-3,5,14-trimethoxy-18-methyl-18-azatetracyclo[8.5.3.01,11.02,7]octadeca-2,4,6,11,14-pentaen-13-one](/img/structure/B1258032.png)
